Crotonaldehyde

• CAS No.: 123-73-9
• Product Name: Crotonaldehyde
• Molecular Formula: C4H6O; CH3CH=CHCHO; C4H6O
• Molecular Weight: 70.09 g/mol
• IUPAC Name: (E)-but-2-enal
• Standard InChI: InChI=1S/C4H6O/c1-2-3-4-5/h2-4H,1H3/b3-2+
• Standard InChIKey: MLUCVPSAIODCQM-NSCUHMNNSA-N
• Isomeric SMILES: C/C=C/C=O
• Impurities: 2,6-di-tert-Butyl-p-cresol, CAS 128-37-0, 0.1 - 1%
• SMILES: CC=CC=O
• Canonical SMILES: CC=CC=O
• Boiling Point: 219 °F at 760 mm Hg (EPA, 1998); 219.2 °F at 760 mm Hg (EPA, 1998); 103.1 °C; 102.2 °C; 104 °C; 219°F
• Colorform: Water-white, mobile liquid; Water-white to straw-colored liquid; Water-white liquid. [Note: Turns pale-yellow on contact with air.]; Liquid
• Density: 0.853 at 68 °F (EPA, 1998); 0.853 at 20 °C/20 °C; 0.8516 g/cu cm at 20 °C; Relative density (water = 1): 0.85; 0.87
• Flash Point: 55 °F (EPA, 1998); 55.4 °F (EPA, 1998); 13 °C (55 °F) Closed cup; 9 °C (48 °F) - closed cup; 13 °C c.c.; 55°F; 45°F
• Melting Point: -105 °F (EPA, 1998); -101 °F (EPA, 1998); -76.25 °C; -69 °C; -76.6 °C; -76.5 °C (trans), -69 °C (cis); -101°F
• Physical Description: Crotonaldehyde, stabilized appears as a clear colorless to straw colored liquid with a penetrating pungent odor. Flash point 55°F. Density 7.1 lb / gal. Very toxic by inhalation. May polymerize with the release of heat under exposure to heat or contamination. If polymerization takes place inside a container, the container may rupture violently. Less dense than water. Vapors heavier than air.; (e)-crotonaldehyde is a water-white to straw-colored liquid with a pungent, suffocating odor. Used as a chemical intermediate in a variety of industrial processes (surfactants, textiles, paper, fuels, insecticides, leather tanning, etc.). Used in chemical warfare. (EPA, 1998); COLOURLESS LIQUID WITH PUNGENT ODOUR. TURNS PALE YELLOW ON EXPOSURE TO LIGHT AND AIR.; Colorless to straw-colored liquid with a suffocating odor.; Water-white liquid with a suffocating odor. [Note: Turns pale-yellow on contact with air.]
• Description: Crotonaldehyde is a clear, colorless to straw colored liquid with a strong, suffocating odor. It is highly flammable and produces toxic vapors at room temperature. Crotonaldehyde is found naturally in emissions of some vegetation and volcanoes; many foods contain crotonaldehyde in small amounts. Crotonaldehyde is mainly used in the manufacture of sorbic acid, which is a yeast and mold inhibitor. Crotonaldehyde has been used as a warning agent in fuels, as alcohol denaturant, as stabilizer for tetraethyl-lead, in the preparation of rubber accelerators, and in leather tanning.; Crotonaldehyde, stabilized appears as a clear colorless to straw colored liquid with a penetrating pungent odor. Flash point 55°F. Density 7.1 lb / gal. Very toxic by inhalation. May polymerize with the release of heat under exposure to heat or contamination. If polymerization takes place inside a container, the container may rupture violently. Less dense than water. Vapors heavier than air.; (e)-crotonaldehyde is a water-white to straw-colored liquid with a pungent, suffocating odor. Used as a chemical intermediate in a variety of industrial processes (surfactants, textiles, paper, fuels, insecticides, leather tanning, etc.). Used in chemical warfare. (EPA, 1998)
• Shelf Life: Turns to a pale yellow color in contact with light and air.; Dimerizes under strong acid conditions, slowly oxidizes to crotonic acid.; Since the products of resinification & oxidation vary from yellow to dark brown, it is difficult to store crotonaldehyde without its becoming discolored.; Stable under recommended storage conditions. Contains the following stabiliser(s): BHT (0.1 %) Water (1 %); Stable under recommended storage conditions.
• Solubility: less than 0.1 mg/mL at 65.3° F (NTP, 1992); In water (g/100 g): 18.1 at 20 °C; 19.2 at 5 °C; In water, 1.81X10+5 mg/L at 20 °C; Soluble in chloroform; very soluble in ethanol, ethyl ether, acetone; miscible in benzene; Miscible with all proportions with alcohol, ether, toluene, kerosesne, gasolene, solvent naphtha; In water, 1.5X10+5 mg/L at 20 °C; In water, 1.56X10+5 mg/L at 25 °C; Soluble in water; In water, 181,000 ppm at 20 °C; Soluble in chloroform; very soluble in ethanol, ethyl ether, acetone; miscible with benzene; Solubility in water, g/100ml at 20 °C: 15-18 (freely soluble); 18%
• Synonyms: 2-butenal; 2-butenal, (E)-isomer; Crotonal; crotonaldehyde
• Vapor Density: 2.41 (EPA, 1998) (Relative to Air); 2.41 (Air = 1); 2.41; Relative vapor density (air = 1): 2.41
• Vapor Pressure: 19 mm Hg at 68 °F (EPA, 1998); 30.00 mmHg; 30 mm Hg at 25 °C; 38 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 4.0; 19 mmHg
• PubChem Compound: 447466
• Last Modified: Nov 12 2021